Cas no 298709-29-2 (3,5-Difluoropicolinonitrile)

• Product Name: 3,5-Difluoropicolinonitrile
• CAS No: 298709-29-2
• MF: C₆H₂F₂N₂
• MW: 140.090287685394
• MDL: MFCD03788759
• CID: 67524
• PubChem ID: 2783253
• Update Time: 2025-04-18

3,5-Difluoropicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3,5-difluoropyridine
• 2-Cyano-3,5-difluorpyridine
• 3,5-difluoro picolinonitrile
• 3,5-Difluoro-2-cyanopyridine
• 2-Cyano-3,5-difluorophenol
• 3,5-DIFLUORO-2-PYRIDINECARBONITRILE
• 3,5-difluoronicotinonitrile
• 3,5-Difluoropicolinitrile
• 3,5-Difluoropyridine-2-carbonitrile
• 3,5-DIFLURO-2-CYANOPYRIDINE
• 3,5-Difluoropicolinonitrile

• MDL： MFCD03788759
• Inchi： 1S/C6H2F2N2/c7-4-1-5(8)6(2-9)10-3-4/h1,3H
• InChI Key： WLBIFECTHKFYKV-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=NC=C(C=1)F

Computed Properties

• Exact Mass: 140.01900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1

Experimental Properties

• Color/Form: White crystals
• Melting Point: 30.0 to 34.0 deg-C
• Boiling Point: 187.8°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:194°F
  Degrees Celsius:90°C
  
• PSA: 36.68000
• LogP: 1.23148
• Solubility: Insoluble in water

3,5-Difluoropicolinonitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：0-10°C
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1